Cas no 67-97-0 (Vitamin D3)

• Product name: Vitamin D3
• CAS No: 67-97-0
• MF: C₂₇H₄₄O
• MW: 384.6377
• MDL: MFCD00078131
• CID: 33875
• PubChem ID: 24893192

Vitamin D3 Chemical and Physical Properties

Names and Identifiers

• Vitamin D3
• 9,10-Secocholesta-5,7,10(19)-trien-3beta-ol
• Cholecalciferol, USP Grade 9,10-Secocholesta-5,7,19(19)-trien-3-OL-(3B,5Z,7E)-choleciferol, USP Grade
• colecalciferol
• VitaminD
• Cholecalciferol
• 7-dehydrogenase cholesterol
• Cholecalciferol (D3)
• Availability
• Cholecalciferol (Vitamin D3)
• Cholecalciferol Solution
• Vitamin D3 solution
• VITAMIN D3(CHOLECALCIFEROL)(AS)
• VITAMIN D3(CHOLECALCIFEROL)(RG) PrintBack
• VITAMIN D3, USP
• VITAMIN E ACETATE(DL-a-TOCOPHEROL ACETATE)(P)
• (1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(1R)-1,5-dimethylhexyl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylenecyclohexanol
• (5Z,7E)-(3S)-9,10-secocholesta-5,7,10(19)-trien-3-ol
• [3H]-Vitamin D3
• 7-Dehydrocholesterol
• CALCIOL
• Deparal
• Devaron
• Ebivit
• FeraCol
• MC 1275
• Oxarol
• Prezios
• rampage
• Vi-De3
• vitamin D3 powder
• 7-Dehydrocholesterol, activated
• VITAMIN D
• Oleovitamin D3
• Ricketon
• Trivitan
• Arachitol
• Vigorsan
• Activated 7-dehydrocholesterol
• Colecalcipherol
• Delsterol
• Quintox
• Colecalciferolum
• Cholecalciferolum
• (+)-Vitamin D3
• D3-Vicotrat
• D3-Vigantol
• vitamin d-3
• Vi-de-3-hydrosol
• NEO Dohyfral D3
• Vitinc Dan-Dee-3
• Cholecalciferol, D3
• Vigantol
• Colecalciferolo [DCIT]
• Duphafral D3 1000
• Colecalciferolum [INN-Latin]
• 7-Dehydrocholestrol
• Cholecalciferol for system suitability

• MDL： MFCD00078131
• Inchi： 1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-26,28H,3,6-11,14-18H2,1-2,4-5H3/b22-12+,23-13-/t21-,24+,25-,26+,27-/m1/s1
• InChI Key： QYSXJUFSXHHAJI-YRZJJWOYSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])C(=C([H])[H])/C(/C1([H])[H])=C(/[H])\C(\[H])=C1/C([H])([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]/1([H])C([H])([H])C([H])([H])[C@]2([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 2339331

Computed Properties

• Exact Mass: 384.339216g/mol
• Surface Charge: 0
• XLogP3: 7.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 384.339216g/mol
• Monoisotopic Mass: 384.339216g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 28
• Complexity: 610
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 384.6
• Surface Charge: 0

Experimental Properties

• Odor: ODORLESS
• Stability Shelf Life: Oxidized and inactivated by moist air within few days.
• Color/Form: White powder
• Density: 0.9717 (rough estimate)
• Melting Point: 83-86 °C (lit.)
• Boiling Point: 451.27°C (rough estimate)
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: 1.5100 (estimate)
• Solubility: Insoluble (NTP, 1992)
• Water Partition Coefficient: <0.1G/L(20ºC)
• PSA: 20.23000
• LogP: 7.61900
• Odor: ODORLESS
• Specific Rotation: 105º(C=0.8,ETOH25ºC)
• Color/Form: 1 mg/mL in ethanol
• Merck: 10019
• Solubility: Soluble in alcohol, ether, acetone, chloroform and vegetable oil, insoluble in water (<0.1 g/l, 20 º C)
• Sensitiveness: Air & Light Sensitive
• Vapor Pressure: 2.4X10-9 mm Hg at 25 °C (est)

Vitamin D3 Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H330,H372
• Warning Statement： P260,P280,P284,P301+P310,P310
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 24/25-26-48/25
• Safety Instruction： S28-S36/37-S45-S28A
• FLUKA BRAND F CODES：8-10-23
• RTECS：VS2900000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, protect from light, stored under nitrogen
• PackingGroup：II
• Safety Term：6.1
• Risk Phrases：R24/25; R26; R48/25
• HazardClass：6.1
• Packing Group：II

Vitamin D3 Customs Data

• HS CODE：2936240000
• Customs Data：

  China Customs Code:

  2936240000

Related Categories

• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on Vitamin D3

The Comprehensive Guide to Vitamin D3 (CAS No. 67-97-0): Benefits, Sources, and Modern Applications

Vitamin D3, also known as cholecalciferol (CAS No. 67-97-0), is a fat-soluble secosteroid that plays a crucial role in human health. As the most bioavailable form of vitamin D, it has gained significant attention in recent years due to its multifaceted benefits, ranging from bone health to immune support. This article delves into the science behind Vitamin D3 supplements, its natural sources, and why it remains a trending topic in nutritional science and wellness circles.

The chemical structure of cholecalciferol (C27H44O) allows it to be synthesized in the skin upon exposure to UVB sunlight, making it unique among vitamins. Modern lifestyles with reduced sun exposure have made Vitamin D3 deficiency a global health concern, particularly in northern latitudes or among populations with darker skin pigmentation. Recent studies suggest that optimal Vitamin D3 levels may support not just bone metabolism but also cardiovascular health, cognitive function, and respiratory wellness—topics frequently searched in health forums and medical queries.

One of the hottest topics surrounding Vitamin D3 dosage revolves around the ongoing debate about optimal supplementation levels. While the traditional focus was on preventing rickets (in children) and osteomalacia (in adults), contemporary research examines its potential role in modulating immune system function, especially relevant in post-pandemic health discussions. Many users search for "best time to take Vitamin D3" or "Vitamin D3 and magnesium synergy," reflecting growing public interest in nutrient timing and combinations.

The production of pharmaceutical-grade Vitamin D3 typically involves the irradiation of 7-dehydrocholesterol derived from lanolin (wool grease), followed by purification processes. This explains why vegan Vitamin D3 alternatives (often derived from lichen) have become a significant market segment, aligning with plant-based lifestyle trends. Consumers frequently search for comparisons between "Vitamin D2 vs D3 bioavailability" and "vegetarian sources of Vitamin D3," indicating strong interest in these subtopics.

In the dietary supplement industry, Vitamin D3 formulations have evolved significantly. Modern delivery systems include micellized liquid Vitamin D3, chewable tablets, and even transdermal patches—each addressing different consumer preferences for absorption and convenience. The synergy between Vitamin D3 and K2 has become another popular search term, as research suggests these vitamins work complementarily for calcium metabolism and arterial health.

Clinical applications of medical Vitamin D3 extend beyond nutritional supplementation. Endocrinologists monitor 25-hydroxyvitamin D tests to assess status, while research explores potential therapeutic roles in autoimmune conditions and metabolic syndromes. The "Vitamin D3 and COVID-19" research wave generated thousands of scientific papers and patient inquiries, though conclusions remain nuanced—a testament to how this nutrient captures both scientific and public attention.

The global market for Vitamin D3 products continues to expand, driven by aging populations, increased health awareness, and fortification programs. Industry analysts note growing demand for high-potency Vitamin D3 5000 IU formulations and combination products with omega-3s or probiotics. Meanwhile, innovations in stable Vitamin D3 encapsulation technologies address formulation challenges while meeting clean-label consumer preferences.

Environmental and sustainability considerations now influence Vitamin D3 production methods. Manufacturers increasingly adopt green chemistry principles to reduce solvent use in processing, while lifecycle assessments compare lanolin-based versus plant-derived options. These developments respond to eco-conscious consumers searching for "sustainable Vitamin D3 sources" or "carbon-neutral supplements."

Emerging research frontiers for cholecalciferol applications include its potential role in sports nutrition (as some studies suggest correlations between Vitamin D3 status and muscle function) and mental health (with observational studies noting seasonal mood pattern associations). While more evidence is needed, these areas generate substantial online discussion and search traffic among health-conscious consumers.

For consumers navigating the Vitamin D3 supplement market, third-party testing for potency and purity remains crucial. Independent analyses sometimes reveal discrepancies between labeled and actual Vitamin D3 content in products—a key consideration for those searching "most accurate Vitamin D3 brand" or "USP verified Vitamin D." Pharmacopoeial standards help ensure quality across pharmaceutical and nutraceutical applications.

The future of Vitamin D3 research may focus on personalized nutrition approaches, potentially using genetic markers to determine individual requirements. Already, direct-to-consumer testing services offer Vitamin D3 genetic testing panels, tapping into the precision health movement. As science advances, this essential nutrient will likely maintain its position at the intersection of preventive medicine and nutritional biochemistry.